Bis(2-ethynylphenyl) pentanedioate

• CAS No.: 66096-91-1
• Molecular Formula: C21H16O4
• Molecular Weight: 332.3 g/mol
• IUPAC Name: bis(2-ethynylphenyl) pentanedioate
• InChI: InChI=1S/C21H16O4/c1-3-16-10-5-7-12-18(16)24-20(22)14-9-15-21(23)25-19-13-8-6-11-17(19)4-2/h1-2,5-8,10-13H,9,14-15H2
• InChI Key: UPYUTBKBOJBWAP-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=CC=C1OC(=O)CCCC(=O)OC2=CC=CC=C2C#C

Description

Bis(2-ethynylphenyl) pentanedioate is a useful research compound. Its molecular formula is C21H16O4 and its molecular weight is 332.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 500-ml., three-necked, round-bottomed flask equipped with a thermometer and mechanical stirrer was charged with a solution of potassium hydroxide, 39 g. (0.700 mole) in 360 ml. of water and then 11.7 g. (0.100 mole) of o-hydroxyphenyl acetylene (I) was added. The resulting mixture was stirred vigorously and cooled with an ice-water bath to a temperature of 10°, and then 34 g. (0.200 mole) of glutaryl chloride was added over a period of about 5 minutes. The temperature of the reaction mixture rose to 34° and subsided. After stirring at 10° C. for an additional 1.5 hours, the reaction mixture was extracted with four 200 ml-portions of ether. The combined ethereal extracts were washed with 200 ml. of 10% potassium hydroxide solution and two 200 ml-portions of water, dried, and concentrated in vacuo to give 13.0 g. (78% yield) of the desired product.